(Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C24H20O8/c1-13-8-15(31-24(26)16-6-5-7-30-16)12-17-21(13)22(25)18(32-17)9-14-10-19(27-2)23(29-4)20(11-14)28-3/h5-12H,1-4H3/b18-9-
• InChI Key: YDCLSRDFBYSKRJ-NVMNQCDNSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)OC(=O)C4=CC=CO4
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)OC(=O)C4=CC=CO4
• Molecular Formula: C24H20O8
• Molecular Weight: 436.4 g/mol

Description

(Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C24H20O8 and its molecular weight is 436.416. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : The synthesis of furan and benzofuran derivatives involves complex organic reactions, highlighting the versatility of these compounds in synthetic chemistry. For instance, a study described the synthesis of benzofuran derivatives through reactions involving 2-hydroxyaryl(5-methylfur-2-yl)alkanes, showcasing a reaction type of furan ring opening and benzofuran ring closure (Gutnov et al., 1999).

• Structural Characterization and Computational Study : The structural features of furan ring-containing compounds, such as "(E)-N′-(3,4-dimethoxybenzylidene)furan-2-carbohydrazide," have been characterized using various spectroscopic techniques and confirmed by X-ray diffraction. Quantum chemical calculations provided insights into the stability and geometry of these molecules (Mkadmh et al., 2020).

Applications in Organic Chemistry

• Copolymerization : Research on fully bio-based benzoxazine monomers derived from furan has shown their potential in creating copolymers with desirable thermal properties and cross-linking density. These findings could be significant for developing new materials with improved performance (Wang et al., 2012).

• Optical Resolution and Chiral Synthesis : Studies on the optical resolution and chiral synthesis of benzofuran derivatives, such as methyl 6,7-dichloro-2,3-dihydrobenzo(b)furan-2-carboxylate, highlight the importance of these compounds in the synthesis of enantiomerically pure substances, which are crucial in drug development and other areas of chiral chemistry (Yodo et al., 1988).